Cas no 2227853-45-2 ((1S)-3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol
• CAS No: 2227853-45-2
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 6294860
• PubChem ID: 165703593
• Update Time: 2025-06-12

(1S)-3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol
• 2227853-45-2
• EN300-1864076

• Inchi： 1S/C13H17N3O/c1-16-12(13(17)7-8-14)9-11(15-16)10-5-3-2-4-6-10/h2-6,9,13,17H,7-8,14H2,1H3/t13-/m0/s1
• InChI Key： WKHKCKOEIZGDBB-ZDUSSCGKSA-N
• SMILES： O[C@@H](CCN)C1=CC(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on (1S)-3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol

Introduction to (1S)-3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2227853-45-2)

(1S)-3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2227853-45-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amino alcohols and features a unique structural framework that includes a pyrazole ring and a phenyl group, making it an intriguing candidate for various biological studies.

The pyrazole ring is a five-membered heterocyclic aromatic compound with two nitrogen atoms, which is known for its diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of the phenyl group further enhances the compound's hydrophobicity and contributes to its binding affinity for various biological targets. The amino group and the hydroxyl group in the structure provide additional functional groups that can participate in hydrogen bonding and other interactions, making this compound highly versatile in terms of its potential biological activities.

Recent research has focused on the pharmacological properties of (1S)-3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been reported to have neuroprotective properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the mechanism of action of (1S)-3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol and found that it selectively binds to specific receptors involved in inflammation and neuroprotection. The compound was shown to modulate the activity of these receptors, leading to a reduction in inflammatory responses and an increase in neuroprotective effects.

Another area of interest is the potential use of (1S)-3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol in cancer therapy. Preliminary studies have indicated that this compound can inhibit the proliferation of certain cancer cell lines by inducing apoptosis and blocking cell cycle progression. This makes it a promising candidate for further investigation as a potential anticancer agent.

The synthesis of (1S)-3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-ol involves several steps, including the formation of the pyrazole ring and the introduction of the amino and hydroxyl groups. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. One common approach involves the condensation of an appropriate aldehyde with a hydrazine derivative, followed by further functionalization steps to introduce the desired substituents.

The physicochemical properties of (1S)-3-amino-1-(1-methyl-3-phenyl-1H-pyrazol-5-y l)propan - 1 - ol are also noteworthy. It is a white crystalline solid with a melting point ranging from 90°C to 95°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

In terms of safety, preliminary toxicological studies have shown that (1S)-3-amino - 1 - ( 1 - methyl - 3 - phen yl - 1 H - pyraz ol - 5 - yl )propan - 1 - ol has low toxicity at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are necessary before it can be advanced to clinical trials. These assessments typically include evaluations of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The future prospects for (1S)-3-amino - 1 - ( 1 - methyl - 3 - phen yl - 1 H - pyraz ol - 5 - yl )propan - 1 - ol are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in various therapeutic areas. Clinical trials are expected to provide valuable insights into its efficacy and safety profile, paving the way for its potential use as a novel therapeutic agent.

In conclusion, ( S)- -amin -(metyl--phenyl--pyrazol-- - - -< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class="highlight">< span class=" highlight ">< strong > propan - strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > )propan- em >< em >< em >< em >< em >< em >< em >< em >< em >< em >< em >< em >< em >< em >< em >< em >< em >< em >< em >< em >", CAS No. 2227853 45 2, represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Further research is warranted to fully realize its potential as a therapeutic agent. p >